4-Chloro-2-(3-chlorophenyl)quinazoline
Cat. No. B8719261
M. Wt: 275.1 g/mol
InChI Key: PBCSQZWCUAORPS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03998951
Procedure details
A mixture of 5.5 g of 2-(3-chlorophenyl)quinazolin-4(3H)-one and 40 ml of thionyl chloride was treated as described in Example I with 1.57 g of dimethylformamide to give, after recrystallization from cyclohexane, 4.4 g of white 4-chloro-2-(3-chlorophenyl)quinazoline, m.p. 157°-158.5°.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[C:4]([C:8]2[NH:17][C:16](=O)[C:15]3[C:10](=[CH:11][CH:12]=[CH:13][CH:14]=3)[N:9]=2)[CH:5]=[CH:6][CH:7]=1.S(Cl)([Cl:21])=O>CN(C)C=O>[Cl:21][C:16]1[C:15]2[C:10](=[CH:11][CH:12]=[CH:13][CH:14]=2)[N:9]=[C:8]([C:4]2[CH:5]=[CH:6][CH:7]=[C:2]([Cl:1])[CH:3]=2)[N:17]=1
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Inputs
Step One
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Name
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Quantity
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5.5 g
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Type
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reactant
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Smiles
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ClC=1C=C(C=CC1)C1=NC2=CC=CC=C2C(N1)=O
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Name
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Quantity
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40 mL
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Step Two
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Name
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Quantity
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1.57 g
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Type
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solvent
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Smiles
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CN(C=O)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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was treated
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CUSTOM
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Type
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CUSTOM
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Details
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to give
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CUSTOM
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Type
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CUSTOM
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Details
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after recrystallization from cyclohexane, 4.4 g of white 4-chloro-2-(3-chlorophenyl)quinazoline, m.p. 157°-158.5°
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Outcomes
Product
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Name
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Type
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Smiles
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ClC1=NC(=NC2=CC=CC=C12)C1=CC(=CC=C1)Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
